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Compound of Interest

Compound Name: IZCZ-3

Cat. No.: B2780168 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, operational, and disposal guidance for the handling of

IZCZ-3, a potent c-MYC transcription inhibitor. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining experimental integrity.

Quantitative Data Summary
The following tables summarize the key quantitative data for IZCZ-3, facilitating easy reference

and comparison.

Identifier Value

CAS Number 2223019-53-0

Molecular Formula C46H49N7O

Molecular Weight 715.93 g/mol
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Property Value Notes

Appearance Solid powder

Solubility
DMSO: ≥ 34 mg/mL (≥ 47.50

mM)Ethanol: < 1 mg/mL
Insoluble in water.

Storage
Store at -20°C for up to 3

years (powder).

In solvent, store at -80°C for

up to 6 months.

In Vitro Activity IC50 Value Cell Line

c-MYC Transcription Inhibition 3.3 µM SiHa

2.1 µM HeLa

4.1 µM Huh7

4.2 µM A375

In Vivo Activity Dosage Effect Model

Tumor Growth

Inhibition
5-20 mg/kg (i.p.)

Significant reduction

in tumor volume

SiHa xenograft mouse

model

Personal Protective Equipment (PPE) and Safety
Precautions
Always handle IZCZ-3 within a certified chemical fume hood.
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Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile gloves. Change gloves frequently and

immediately if contaminated.

Body Protection Laboratory coat.

Respiratory Protection

Not required when handled in a chemical fume

hood. If handling outside of a hood, a NIOSH-

approved respirator with an appropriate

cartridge is mandatory.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Operational Plan: Handling and Experimental
Protocol
The following provides a generalized protocol for the preparation of IZCZ-3 stock solutions and

its use in a cell-based assay. Researchers should adapt this protocol based on their specific

experimental needs.

Preparation of IZCZ-3 Stock Solution (10 mM)
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Pre-weighing: Allow the vial of IZCZ-3 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of IZCZ-3 powder.

Solubilization: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM

stock solution. For example, to 1 mg of IZCZ-3 (MW: 715.93), add 139.68 µL of DMSO.

Mixing: Gently vortex or sonicate the solution until the powder is completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -80°C.

Experimental Workflow: Cell Viability Assay (Example)
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Preparation

Treatment

Assay

Data Analysis

1. Culture Cells

2. Plate Cells

3. Prepare IZCZ-3 Dilutions

4. Treat Cells

5. Add Viability Reagent

6. Incubate

7. Read Plate

8. Calculate IC50

Click to download full resolution via product page

Caption: Workflow for a typical cell viability assay using IZCZ-3.
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Disposal Plan
All waste containing IZCZ-3 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated consumables (e.g., pipette tips,

gloves, vials) must be collected in a designated,

sealed, and clearly labeled hazardous waste

container.

Liquid Waste

Unused solutions and cell culture media

containing IZCZ-3 should be collected in a

sealed, leak-proof, and clearly labeled

hazardous waste container. Do not pour down

the drain.

Empty Containers

"Empty" containers that held IZCZ-3 powder

should be triple-rinsed with a suitable solvent

(e.g., DMSO followed by ethanol). The rinsate

must be collected as hazardous liquid waste.

The rinsed container can then be disposed of as

regular laboratory glass or plastic waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance on waste

pickup and disposal.

Signaling Pathway
IZCZ-3 functions as a c-MYC transcription inhibitor. It is hypothesized to stabilize the G-

quadruplex structure in the c-MYC promoter region, thereby preventing transcriptional

activation.
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Caption: Proposed mechanism of IZCZ-3 action on the c-MYC signaling pathway.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
IZCZ-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2780168#personal-protective-equipment-for-
handling-izcz-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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